![molecular formula C15H15Cl2N3O2 B2960836 2,5-dichloro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide CAS No. 1448030-82-7](/img/structure/B2960836.png)
2,5-dichloro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dichloro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide, also known as TAK-915, is a novel small molecule drug that has been developed for the treatment of cognitive disorders. It acts as a selective inhibitor of phosphodiesterase 4D (PDE4D), which is an enzyme that degrades cyclic adenosine monophosphate (cAMP) in the brain. By inhibiting PDE4D, TAK-915 increases the levels of cAMP in the brain, which in turn enhances the activity of neurotransmitters that are involved in learning and memory.
Scientific Research Applications
Intermolecular Interactions in Antipyrine-like Derivatives
- Research has been conducted on the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of new antipyrine derivatives, including compounds structurally related to 2,5-dichloro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide. These studies provide insights into the molecular interactions, hydrogen bonds, and π-interactions of these compounds, which are crucial for understanding their properties and potential applications (Saeed et al., 2020).
Synthesis and Biological Evaluation of Benzothiazole Derivatives
- A derivative structurally similar to this compound has been synthesized and evaluated for its potent antitumor properties. This research highlights the potential of such compounds in the development of new cancer therapies (Yoshida et al., 2005).
Synthesis and Antimicrobial Screening of Novel Derivatives
- A series of novel derivatives, including compounds similar to this compound, have been synthesized and screened for their antimicrobial properties. These compounds offer potential for the development of new antibacterial and antifungal agents (Idrees et al., 2020).
Benzamide-Based Antiviral Agents
- Research on benzamide-based compounds, akin to this compound, has led to the development of novel antiviral agents. These compounds have shown significant activity against avian influenza virus, demonstrating their potential in treating viral infections (Hebishy et al., 2020).
Synthesis of Pyrazoline and Pyrazole Derivatives
- The synthesis of various pyrazoline and pyrazole derivatives, related to this compound, has been explored. These derivatives exhibit potential in various applications, including as antianaphylactic agents and in nonlinear optical materials (Hassan, 2013).
Crystal Structure in Glucocorticoid Receptor Binding
- The crystal structure of a compound similar to this compound has been analyzed in the glucocorticoid receptor ligand-binding domain. Such studies are crucial for the development of non-steroidal agonists for therapeutic applications (Madauss et al., 2008).
Mechanism of Action
Target of Action
The primary targets of 2,5-dichloro-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]benzamide are currently unknown. This compound is a derivative of benzamide , which are known to have various applications in the pharmaceutical industry . .
Mode of Action
As a benzamide derivative, it may share some of the interactions that other benzamides have with their targets . .
Biochemical Pathways
Benzamides are known to be involved in a variety of biological activities , but the specific pathways influenced by this compound remain to be elucidated.
properties
IUPAC Name |
2,5-dichloro-N-[1-(oxan-4-yl)pyrazol-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2N3O2/c16-10-1-2-14(17)13(7-10)15(21)19-11-8-18-20(9-11)12-3-5-22-6-4-12/h1-2,7-9,12H,3-6H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMEIEKKQOUWZPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2C=C(C=N2)NC(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.